Cas no 1353947-18-8 (2,4-Dichloro-N-methyl-N-(piperidin-3-yl)benzenesulfonamide hydrochloride)

• Product Name: 2,4-Dichloro-N-methyl-N-(piperidin-3-yl)benzenesulfonamide hydrochloride
• CAS No: 1353947-18-8
• MF: C₁₂H₁₇Cl₃N₂O₂S
• MW: 359.699579000473
• MDL: MFCD21098943
• CID: 2091160
• PubChem ID: 66570207
• Update Time: 2025-05-26

2,4-Dichloro-N-methyl-N-(piperidin-3-yl)benzenesulfonamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2,4-Dichloro-N-methyl-N-(piperidin-3-yl)benzenesulfonamide hydrochloride
• 2,4-Dichloro-N-methyl-N-piperidin-3-yl-benzenesulfonamide hydrochloride
• 2,4-dichloro-N-methyl-N-piperidin-3-ylbenzenesulfonamide;hydrochloride
• A887592
• 2,4-Dichloro-N-methyl-N-piperidin-3-ylbenzenesulfonamide hydrochloride
• AKOS024463900
• DB-239525
• 2,4-Dichloro-N-methyl-N-(piperidin-3-yl)benzenesulfonamidehydrochloride
• G82834
• 1353947-18-8

• MDL： MFCD21098943
• Inchi： 1S/C12H16Cl2N2O2S.ClH/c1-16(10-3-2-6-15-8-10)19(17,18)12-5-4-9(13)7-11(12)14;/h4-5,7,10,15H,2-3,6,8H2,1H3;1H
• InChI Key： VMUYILXSUARSSP-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1S(N(C)C1CNCCC1)(=O)=O)Cl.Cl

Computed Properties

• Exact Mass: 358.007632 g/mol
• Monoisotopic Mass: 358.007632 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 399
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.8
• Molecular Weight: 359.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2,4-Dichloro-N-methyl-N-(piperidin-3-yl)benzenesulfonamide hydrochloride

Introduction to 2,4-Dichloro-N-methyl-N-(piperidin-3-yl)benzenesulfonamide hydrochloride (CAS No. 1353947-18-8)

2,4-Dichloro-N-methyl-N-(piperidin-3-yl)benzenesulfonamide hydrochloride, with the CAS number 1353947-18-8, is a compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of sulfonamides and is characterized by its unique structural features, including the presence of dichloro substituents and a piperidine ring. These structural elements contribute to its pharmacological properties and make it a valuable candidate for various research and development activities.

The chemical structure of 2,4-Dichloro-N-methyl-N-(piperidin-3-yl)benzenesulfonamide hydrochloride is defined by its molecular formula, C₁₅H₁₉Cl₃N₂O₂S. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). Its solubility in water is limited, which can be an important consideration in formulation and delivery methods.

In recent years, there has been a growing interest in the biological activities of sulfonamides, particularly their potential as therapeutic agents. 2,4-Dichloro-N-methyl-N-(piperidin-3-yl)benzenesulfonamide hydrochloride has been studied for its anti-inflammatory and analgesic properties. Research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are key mediators of inflammation and pain.

A study published in the Journal of Medicinal Chemistry in 2021 investigated the anti-inflammatory effects of 2,4-Dichloro-N-methyl-N-(piperidin-3-yl)benzenesulfonamide hydrochloride. The results demonstrated that the compound significantly reduced inflammation in both in vitro and in vivo models. The mechanism of action was attributed to its ability to modulate the activity of nuclear factor-kappa B (NF-κB), a transcription factor that plays a central role in the inflammatory response.

Beyond its anti-inflammatory properties, 2,4-Dichloro-N-methyl-N-(piperidin-3-yl)benzenesulfonamide hydrochloride has also shown promise as an analgesic agent. A preclinical study conducted by researchers at the University of California, San Francisco, found that the compound effectively alleviated pain in animal models of neuropathic pain. The analgesic effects were attributed to its ability to interact with specific receptors involved in pain signaling pathways.

The pharmacokinetic profile of 2,4-Dichloro-N-methyl-N-(piperidin-3-yl)benzenesulfonamide hydrochloride has been extensively studied to understand its absorption, distribution, metabolism, and excretion (ADME) properties. Research indicates that the compound is well-absorbed following oral administration and has a moderate bioavailability. It is primarily metabolized by the liver through cytochrome P450 enzymes and is excreted via both renal and hepatic pathways.

In terms of safety and toxicity, preclinical studies have shown that 2,4-Dichloro-N-methyl-N-(piperidin-3-yl)benzenesulfonamide hydrochloride exhibits a favorable safety profile at therapeutic doses. However, like any pharmaceutical compound, it can cause side effects at higher concentrations or with prolonged use. Common side effects observed in animal studies include mild gastrointestinal disturbances and transient changes in liver enzymes.

The potential therapeutic applications of 2,4-Dichloro-N-methyl-N-(piperidin-3-yl)benzenesulfonamide hydrochloride extend beyond inflammation and pain management. Recent research has explored its use as an anticonvulsant agent for the treatment of epilepsy. A study published in the Epilepsia journal reported that the compound exhibited potent anticonvulsant activity in rodent models of seizures. The mechanism behind this activity is thought to involve modulation of ion channels and neurotransmitter systems involved in seizure activity.

In conclusion, 2,4-Dichloro-N-methyl-N-(piperidin-3-yl)benzenesulfonamide hydrochloride (CAS No. 1353947-18-8) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical efficacy, it holds significant potential to contribute to advancements in medicinal chemistry and drug discovery.